Cas no 5950-34-5 (Methyl Aziridine-2-carboxylate)

Methyl Aziridine-2-carboxylate is a highly reactive aziridine derivative characterized by its strained three-membered ring structure and ester functionality. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of amino acids, peptides, and other nitrogen-containing heterocycles. Its strained ring system facilitates ring-opening reactions, enabling selective functionalization under mild conditions. The methyl ester group enhances solubility and reactivity in various solvents, making it suitable for nucleophilic and electrophilic transformations. Due to its reactivity, it is often employed in pharmaceutical and agrochemical research for constructing complex molecular frameworks. Proper handling is essential due to its potential toxicity and instability under certain conditions.
Methyl Aziridine-2-carboxylate structure
5950-34-5 structure
Product Name:Methyl Aziridine-2-carboxylate
CAS No:5950-34-5
MF:C4H7NO2
MW:101.103881120682
MDL:MFCD00143640
CID:365991
PubChem ID:534940
Update Time:2025-10-16

Methyl Aziridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Aziridinecarboxylicacid, methyl ester
    • Methyl Aziridine-2-carboxylate
    • Methyl Aziridine-2-carboxylate (stabilized with HQ)
    • AZIRIDINE-2-CARBOXYLIC ACID METHYL ESTER
    • Aziridine-2-carboxylic Acid Methyl Ester (stabilized with HQ)
    • 2-Methoxycarbonylaziridine (stabilized with HQ)
    • 2-Carbomethoxyaziridine
    • 2-Methoxycarbonylaziridine
    • ZWCVDRJTYFIPIV-UHFFFAOYSA-N
    • (r)-methyl aziridine-2-carboxylate
    • Methyl 2-aziridinecarboxylate #
    • SBB054042
    • 6374AE
    • TRA0144445
    • 2-Aziridinecarboxylic acid, methyl ester
    • FT-0
    • SB15382
    • FT-0771228
    • EN300-266268
    • AS-37969
    • MFCD00143640
    • FT-0718530
    • AMY32035
    • Ammoniumanthraquinone-1-sulfonate
    • CS-W016648
    • A914313
    • SB15383
    • PB47729
    • DTXSID70336606
    • AKOS015903152
    • A1207
    • SCHEMBL835926
    • 5950-34-5
    • DB-011970
    • DB-072652
    • ALBB-031806
    • MDL： MFCD00143640
    • Inchi： 1S/C4H7NO2/c1-7-4(6)3-2-5-3/h3,5H,2H2,1H3
    • InChI Key： ZWCVDRJTYFIPIV-UHFFFAOYSA-N
    • SMILES： O(C)C(C1CN1)=O

Computed Properties

  • Exact Mass: 101.04800
  • Monoisotopic Mass: 101.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 91.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.5
  • Topological Polar Surface Area: 48.2

Experimental Properties

  • Color/Form: Liquid
  • Density: 1,12 g/cm3
  • Boiling Point: 143°C(lit.)
  • Refractive Index: 1.4400-1.4440
  • PSA: 48.24000
  • LogP: -0.54000
  • Solubility: Not determined

Methyl Aziridine-2-carboxylate Security Information

Methyl Aziridine-2-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl Aziridine-2-carboxylate Pricemore >>

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